1,7-bis(2-ethoxyethyl)-9-methyl-3-phenyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione

• IUPAC Name: 1,7-bis(2-ethoxyethyl)-9-methyl-3-phenyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• InChI: InChI=1S/C22H28N6O4/c1-4-31-13-11-26-20(29)18-19(25(3)22(26)30)23-21-27(18)15-17(16-9-7-6-8-10-16)24-28(21)12-14-32-5-2/h6-10H,4-5,11-15H2,1-3H3
• InChI Key: XSQHPHCGMBHACO-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C(=O)C2=C(N=C3N2CC(=NN3CCOCC)C4=CC=CC=C4)N(C1=O)C
• Molecular Formula: C22H28N6O4
• Molecular Weight: 440.5 g/mol

Description

“1,7-bis(2-ethoxyethyl)-9-methyl-3-phenyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione” is a chemical compound. Unfortunately, there is not much information available about this specific compound.

Scientific Research Applications

Synthesis and Antitumor Activity

Research into related triazine derivatives has shown promising antitumor activity and vascular relaxing effects. For instance, compounds synthesized from similar frameworks were evaluated for their biological activities, revealing potential in combating leukemia and modulating vascular responses (Ueda et al., 1987). These findings illustrate the compound's role in the development of new therapeutic agents.

Antibacterial Evaluation

The synthesis of 6-azapyrimidines, incorporating triazine structures, has been explored for antibacterial applications. These compounds displayed selective inhibitory activity against specific Gram-positive and Gram-negative microorganisms, highlighting the potential of triazine derivatives in addressing resistant bacterial strains (Po-Jui Huang & Kuan-Han Lee, 2011).

Potential Anti-Tumor Agents

Further exploration into triazine derivatives has led to the synthesis of compounds with significant antitumor activity. By reacting with various reagents, these derivatives have shown promising results against human breast cell and liver carcinoma cell lines, emphasizing the chemical's utility in developing novel cancer treatments (M. G. Badrey & S. M. Gomha, 2012).

Conformational Analysis and Material Science Applications

The synthesis and characterization of constrained ethylene-bridged bis(hydroxylamino-1,3,5-triazine) compounds showcase their potential as tetradentate ligands in material science. These compounds offer insights into the design of rigid dinuclear complexes with applications ranging from catalysis to novel material fabrication (Tal Hermon & E. Tshuva, 2008).

Enhancing Polymer Solar Cells Performance

In the realm of renewable energy, n-type conjugated polyelectrolytes derived from triazine structures have been synthesized for use as electron transport layers in inverted polymer solar cells. These materials contribute to the enhancement of power conversion efficiency, demonstrating the compound's application in improving sustainable energy technologies (Lin Hu et al., 2015).

Future Directions

Future research could focus on the synthesis, characterization, and biological activity of “1,7-bis(2-ethoxyethyl)-9-methyl-3-phenyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione” and similar compounds. This could lead to the development of new drugs for the treatment of various diseases.